Cas no 2228267-92-1 (3-(1,4-dimethyl-1H-pyrazol-3-yl)-2-methoxy-3-methylbutanoic acid)

• Product Name: 3-(1,4-dimethyl-1H-pyrazol-3-yl)-2-methoxy-3-methylbutanoic acid
• CAS No: 2228267-92-1
• MF: C₁₁H₁₈N₂O₃
• MW: 226.272222995758
• CID: 6455084
• PubChem ID: 165606054
• Update Time: 2025-10-16

3-(1,4-dimethyl-1H-pyrazol-3-yl)-2-methoxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,4-dimethyl-1H-pyrazol-3-yl)-2-methoxy-3-methylbutanoic acid
• EN300-1727344
• 2228267-92-1

• Inchi： 1S/C11H18N2O3/c1-7-6-13(4)12-8(7)11(2,3)9(16-5)10(14)15/h6,9H,1-5H3,(H,14,15)
• InChI Key： ZOSAMVYWTITZKD-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)C(C)(C)C1C(C)=CN(C)N=1

Computed Properties

• Exact Mass: 226.13174244g/mol
• Monoisotopic Mass: 226.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.4Ų

Additional information on 3-(1,4-dimethyl-1H-pyrazol-3-yl)-2-methoxy-3-methylbutanoic acid

Introduction to 3-(1,4-dimethyl-1H-pyrazol-3-yl)-2-methoxy-3-methylbutanoic acid (CAS No. 2228267-92-1)

3-(1,4-dimethyl-1H-pyrazol-3-yl)-2-methoxy-3-methylbutanoic acid (CAS No. 2228267-92-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of 3-(1,4-dimethyl-1H-pyrazol-3-yl)-2-methoxy-3-methylbutanoic acid is composed of a pyrazole ring substituted with methyl groups and a methoxy-methylbutanoic acid moiety. The presence of these functional groups imparts specific physicochemical properties to the molecule, making it an interesting candidate for further investigation. The pyrazole ring is known for its biological activity and has been widely studied in the development of drugs targeting various diseases.

The synthesis of 3-(1,4-dimethyl-1H-pyrazol-3-yl)-2-methoxy-3-methylbutanoic acid typically involves multistep reactions, starting from readily available starting materials. One common approach is the condensation of a suitable pyrazole derivative with an appropriate carboxylic acid or ester. Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for the preparation of this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a one-pot synthesis method using microwave irradiation, which significantly reduced reaction time and improved yield.

In terms of biological activity, 3-(1,4-dimethyl-1H-pyrazol-3-yl)-2-methoxy-3-methylbutanoic acid has demonstrated notable properties in several assays. One of the most significant findings is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This activity is attributed to its ability to modulate key signaling pathways involved in inflammation, such as NF-kB and MAPK.

Beyond its anti-inflammatory properties, 3-(1,4-dimethyl-1H-pyrazol-3-yl)-2-methoxy-3-methylbutanoic acid has also been investigated for its potential as an anticancer agent. Preliminary studies have indicated that it can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the disruption of mitochondrial function and the activation of caspase-dependent pathways. These findings suggest that this compound may have therapeutic potential in cancer treatment.

The pharmacokinetic properties of 3-(1,4-dimethyl-1H-pyrazol-3-yl)-2-methoxy-3-methylbutanoic acid are another important aspect to consider. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. This makes it a promising candidate for further preclinical and clinical evaluation. Additionally, its low toxicity profile in preliminary safety assessments supports its potential for use in human therapies.

To further validate its therapeutic potential, several clinical trials are currently underway to evaluate the efficacy and safety of 3-(1,4-dimethyl-1H-pyrazol-3-yl)-2-methoxy-3-methylbutanoic acid. These trials are focusing on various disease conditions where inflammation plays a critical role, such as rheumatoid arthritis and inflammatory bowel disease. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In conclusion, 3-(1,4-dimethyl-1H-pyrazol-3-yl)-2-methoxy-3-methylbutanoic acid (CAS No. 2228267-92-1) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound is likely to play an increasingly important role in the treatment of various diseases.